Binding Affinity vs. Pitolisant
ADS1017 demonstrates species-dependent H3R affinity, with a pKi of 7.9 for rat H3R (rH3R) and 6.8 for human H3R (hH3R) in radioligand binding assays, translating to Ki values of 12.6 nM and 158.5 nM, respectively . It is 20-fold selective for H3R over H4R (hH4R pKi = 5.5, Ki ≈ 3.16 µM) . This selectivity window is a key differentiator. For context, the clinical H3R antagonist pitolisant exhibits substantially higher affinity for hH3R with a Ki of 0.16 nM . Conversely, the classic tool compound thioperamide shows a Ki of 4.3 nM for hH3R . The data show ADS1017 occupies a distinct affinity space within the H3R ligand landscape, offering a defined, moderate-potency tool with a quantifiable selectivity margin over H4R, which is not a feature of all H3R antagonists.
hM2R pKi 7.4
| Evidence Dimension | Histamine H3 Receptor Binding Affinity (pKi/Ki) and H4R Selectivity |
|---|---|
| Target Compound Data | rH3R pKi = 7.9 (Ki ≈ 12.6 nM); hH3R pKi = 6.8 (Ki ≈ 158.5 nM); hH4R pKi = 5.5; 20-fold selective over H4R |
| Comparator Or Baseline | Pitolisant: hH3R Ki = 0.16 nM. Thioperamide: hH3R Ki = 4.3 nM. |
| Quantified Difference | ADS1017 is ~990-fold less potent on hH3R than pitolisant and ~37-fold less potent than thioperamide. |
| Conditions | Radioligand binding assays on recombinant human and rat receptors. Pitolisant and thioperamide data from vendor datasheets using similar methods. |
Why This Matters
The defined 20-fold H3R/H4R selectivity window enables clear interpretation of H3R-mediated pharmacology in systems where H4R may be co-expressed, unlike some higher-affinity analogs with undefined or narrower selectivity profiles.
